Cas no 63059-68-7 (3-Methoxy Benzopyrene)

• Product Name: 3-Methoxy Benzopyrene
• CAS No: 63059-68-7
• Molecular Formula: C₂₁H₁₄O
• Molecular Weight: 282.33526
• CID: 1060584
• PubChem ID: 44382

3-Methoxy Benzopyrene Properties

Names and Identifiers

• 3-Methoxy Benzopyrene
• 3-Methoxy Benzo[a]pyrene
• 3-Methoxy Benzopyren
• 3-methoxybenzo<a>pyrene
• 8-Methoxy-3,4-benzpyrene
• 8-methoxybenzo<a>pyrene
• 3-methoxybenzo[a]pyrene
• BENZO(a)PYRENE, 3-METHOXY-
• DTXSID40212382
• 3-methoxybenzo[pqr]tetraphene
• BRN 3358627
• 63059-68-7

• InChIKey： YVMDKKLTTOBGIC-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H14O/c1-22-19-11-8-13-6-9-17-16-5-3-2-4-14(16)12-15-7-10-18(19)20(13)21(15)17/h2-12H,1H3
• SMILES： COc1ccc2ccc3c4ccccc4cc5c3c2c1cc5

Computed Properties

• Exact Mass: 282.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 282.104465066g/mol
• Heavy Atom Count: 22
• Complexity: 418
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• LogP: 5.74580
• PSA: 9.23000
• Refractive Index: 1.4880 (estimate)
• Boiling Point: 384.95°C (rough estimate)
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 206.4±9.4 °C
• Density: 1.0771 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes